2-(4-(2-ethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile

• IUPAC Name: 2-[4-(2-ethylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile
• InChI: InChI=1S/C14H13N3O2/c1-2-11-5-3-4-6-12(11)17-10-9-16(8-7-15)13(18)14(17)19/h3-6,9-10H,2,8H2,1H3
• InChI Key: KHMZHSJTKLMYKB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C=CN(C(=O)C2=O)CC#N
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

The compound “2-(4-(2-ethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile” is a complex organic molecule. It contains an ethylphenyl group, a dihydropyrazin dione group, and an acetonitrile group.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Complex Pyridines : A study by Elewa et al. (2021) describes the synthesis of complex pyridines, including derivatives similar to the specified compound. These pyridines are synthesized through multi-component reactions and characterized for their structural properties.

• Formation of Heterocyclic Compounds : Research by Gein et al. (2019) demonstrates the synthesis of heterocyclic compounds, involving reactions with acetonitrile derivatives. This study contributes to understanding the formation and characteristics of such complex molecules.

Antimicrobial and Anticancer Properties

• Antimicrobial Activities : The study by Elewa et al. also investigates the antimicrobial properties of synthesized compounds, providing insights into potential applications in combating microbial infections.

• Anticancer Applications : Similarly, this research explores the anticancer activities of the synthesized compounds, indicating a potential use in cancer research and treatment development.

Material Science and Chemistry

• Molecular Structure Analysis : The work by Kumar et al. (2014) contributes to the field of material science and chemistry by analyzing the molecular structures of related compounds, enhancing our understanding of their physical and chemical properties.

• Synthesis of Novel Heterocycles : El‐Mekabaty (2015) reports on the synthesis of new heterocycles, showcasing innovative approaches in organic synthesis and chemical engineering.

• Chemical Reactivity and Applications : The study by Land et al. (2003) delves into the reactivity of certain acetonitrile derivatives, contributing to a deeper understanding of their potential applications in chemical reactions and processes.

Green Chemistry and Sustainable Methods

• Eco-Friendly Synthesis Techniques : Research by Reddy et al. (2012) emphasizes the importance of green chemistry, showcasing eco-friendly synthesis methods for similar compounds.

• Sustainable Chemical Processes : Maheshwari and Satyanarayana (2019) also highlight sustainable approaches in the synthesis of complex organic molecules, contributing to the development of environmentally-friendly chemical processes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As a general rule, handling any chemical compound should be done with appropriate safety measures.

Future Directions

The future directions for this compound would likely depend on its potential applications. Acetonitrile has been widely applied as a common solvent in organic synthesis, and its conversion reactions as a building block have become one of the most-attractive fields in organic synthesis.